Cas no 656248-39-4 (4H-1,3-Thiazine, 5,6-dihydro-5-methyl-2-(octylthio)-)

• Product Name: 4H-1,3-Thiazine, 5,6-dihydro-5-methyl-2-(octylthio)-
• CAS No: 656248-39-4
• MF: C₁₃H₂₅NS₂
• MW: 259.474301099777
• CID: 1694233
• Update Time: 2024-09-02

4H-1,3-Thiazine, 5,6-dihydro-5-methyl-2-(octylthio)- Chemical and Physical Properties

Names and Identifiers

• 4H-1,3-Thiazine, 5,6-dihydro-5-methyl-2-(octylthio)-

• Inchi： 1S/C13H25NS2/c1-3-4-5-6-7-8-9-15-13-14-10-12(2)11-16-13/h12H,3-11H2,1-2H3
• InChI Key： MHXXBIHOTWLPSN-UHFFFAOYSA-N
• SMILES： S1CC(C)CN=C1SCCCCCCCC

Computed Properties

• Exact Mass: 259.14305

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 356.8±11.0 °C(Predicted)
• PSA: 12.36
• pka: 5.51±0.40(Predicted)